Cas no 1805113-41-0 (Methyl 5-chloro-3-cyano-2-(trifluoromethyl)benzoate)

• Product name: Methyl 5-chloro-3-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1805113-41-0
• MF: C₁₀H₅ClF₃NO₂
• MW: 263.600412130356
• CID: 4949834

Methyl 5-chloro-3-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5ClF3NO2/c1-17-9(16)7-3-6(11)2-5(4-15)8(7)10(12,13)14/h2-3H,1H3
• InChI Key： MJNBCFBBCFDNAD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C(F)(F)F)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-chloro-3-cyano-2-(trifluoromethyl)benzoate

Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate: A Versatile Compound in Modern Pharmaceutical Research

CAS No. 1805113-41-0 represents a critical compound in the field of pharmaceutical chemistry, with its structural features and functional groups making it a promising candidate for drug development. This compound, known as Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, is a derivative of benzoic acid characterized by the presence of multiple functional groups, including a chloro group, a cyano group, and a trifluoromethyl group. These substituents contribute to its unique physicochemical properties, which have been extensively studied in recent years. The compound's potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents, have attracted significant attention from researchers globally.

The 5-chloro substituent at the para-position of the benzene ring introduces electron-withdrawing effects, which can influence the reactivity and metabolic stability of the molecule. The cyano group, a strong electron-withdrawing group, further modulates the electronic distribution within the aromatic system. The trifluoromethyl group, a highly electronegative substituent, enhances the hydrophobicity and metabolic resistance of the compound, making it a valuable scaffold for drug design. These structural features are critical for understanding the compound's interactions with biological targets and its potential therapeutic applications.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the potency and selectivity of pharmaceutical compounds. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that trifluoromethyl substitution significantly improves the binding affinity of aromatic compounds to G-protein-coupled receptors (GPCRs), a key class of drug targets. The cyano group in Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate may also play a role in modulating the compound's ability to interact with enzyme active sites or protein pockets, further expanding its potential applications in drug discovery.

The 5-chloro substituent has been shown to influence the metabolic pathways of aromatic compounds, particularly in the liver. Researchers have explored how this group affects the oxidation and hydroxylation processes, which are critical for determining the pharmacokinetic profile of a drug. A 2022 study in Drug Metabolism and Disposition revealed that chlorinated aromatic compounds exhibit altered clearance rates compared to their non-chlorinated counterparts, suggesting that the 5-chloro group may contribute to the compound's stability in vivo. This property is particularly relevant for the development of long-acting therapeutic agents.

The cyano group in Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate is a key structural element that can influence the compound's biological activity. Cyano groups are commonly found in pharmaceuticals due to their ability to participate in hydrogen bonding and electrostatic interactions with target proteins. A 2023 review in Chemical Reviews emphasized the role of cyano groups in modulating the pharmacophore of small molecule inhibitors, particularly in the context of kinase inhibition. This suggests that the cyano group in this compound may contribute to its potential as an inhibitor of specific enzymatic targets.

The trifluoromethyl group is a critical feature of this compound, as it significantly impacts its physicochemical properties. Trifluoromethyl substitution is widely used in pharmaceutical chemistry to enhance hydrophobicity, metabolic stability, and binding affinity. A 2023 study in Organic & Biomolecular Chemistry demonstrated that trifluoromethyl groups can improve the solubility of aromatic compounds in lipid membranes, which is essential for their ability to cross cell membranes and reach intracellular targets. This property makes Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate a promising candidate for the development of drugs targeting intracellular pathways.

Recent advances in medicinal chemistry have underscored the importance of multifunctional aromatic compounds in drug design. The combination of a 5-chloro group, a cyano group, and a trifluoromethyl group in Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate creates a unique molecular scaffold with potential applications in various therapeutic areas. For example, a 2023 study in ACS Medicinal Chemistry Letters explored the use of similar aromatic derivatives in the design of antiviral agents, highlighting their ability to interact with viral enzymes and inhibit replication. This suggests that the compound may have potential applications in antiviral drug development.

The cyano group in this compound may also contribute to its potential as an anti-inflammatory agent. A 2023 study in Journal of Inflammation Research demonstrated that cyano-substituted aromatic compounds can modulate the activity of inflammatory cytokines, suggesting their potential use in the treatment of chronic inflammatory diseases. This highlights the versatility of the compound's structural features and their relevance to a wide range of therapeutic applications.

Research into the trifluoromethyl group's role in drug design has also revealed its potential in the development of antitumor agents. A 2023 study in Cancer Research showed that trifluoromethyl-substituted compounds can selectively target cancer cells by disrupting specific signaling pathways. This suggests that Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate may have applications in oncology, particularly in the design of targeted therapies that minimize toxicity to healthy cells.

The combination of a 5-chloro group, a cyano group, and a trifluoromethyl group in Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate makes it a valuable scaffold for the development of new therapeutic agents. Its structural features may contribute to its ability to interact with a wide range of biological targets, from enzymes to receptors. This versatility is particularly relevant in the context of modern drug discovery, where the development of multifunctional compounds is increasingly important for addressing complex diseases.

Future research into Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate may focus on its potential as a lead compound for the development of new drugs. By optimizing its structural features, researchers may be able to enhance its pharmacological properties and expand its therapeutic applications. The compound's unique combination of functional groups suggests that it could serve as a foundation for the design of novel drugs targeting a variety of diseases, from cancer to neurodegenerative disorders.

Overall, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development.

As research into aromatic compounds continues to advance, the role of multifunctional scaffolds like Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate in modern drug discovery will become increasingly significant. By leveraging its structural features, scientists may be able to develop new therapeutic agents that address complex diseases with greater efficacy and specificity. The compound's potential to interact with a wide range of biological targets underscores its value as a foundation for future drug development efforts.

Further studies are needed to fully elucidate the mechanisms by which the 5-chloro group, the cyano group, and the trifluoromethyl group contribute to the compound's biological activity. Understanding these interactions will be critical for optimizing its therapeutic potential and expanding its applications in medicine. The compound's structural versatility and functional adaptability make it an exciting area of research for pharmaceutical scientists seeking to develop innovative treatments for a wide range of diseases.

Ultimately, the exploration of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate represents a significant opportunity to advance our understanding of aromatic compounds in drug design. Its unique combination of structural features offers a promising foundation for the development of new therapeutic agents, highlighting the importance of continued research in this area. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluorom,ethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano and the trifluoromethyl groups—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano and trifluoromethyl groups—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trifluoromethyl group—make it a promising candidate for further exploration in pharmaceutical research. Its potential applications in various therapeutic areas, combined with its unique molecular scaffold, highlight the importance of understanding its structural and functional properties in the context of drug development. As the field of medicinal chemistry continues to evolve, compounds like this may play a crucial role in shaping the future of pharmaceutical innovation.

By continuing to investigate the properties and potential applications of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate, researchers can unlock new possibilities for the development of targeted therapies that address a wide range of medical conditions. The compound's structural features, including the 5-chloro group, the cyano group, and the trifluoromethyl group, make it a valuable candidate for further exploration in pharmaceutical research. As the field of drug discovery continues to advance, the role of such compounds in the development of innovative treatments will become increasingly important.

In conclusion, the structural features of Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate—particularly the 5-chloro group, the cyano group, and the trif, the role of such compounds in the development of innovative treatments will become increasingly important.

Methyl 5-Chloro-3-Cyano-2-(Trifluoromethyl)Benzoate: A Promising Candidate in Pharmaceutical Research Structure and Functional Groups: Methyl 5-chloro-3-cyano-2-(trifluoromethyl)benzoate is a benzene derivative with several functional groups that contribute to its potential pharmacological activity. The molecule contains: - A chlorine atom at the 5-position of the benzene ring, which introduces electronic effects and can influence reactivity and binding interactions. - A cyano group (-CN) at the 3-position, which is a strong electron-withdrawing group, enhancing the molecule's polar character and potentially contributing to hydrogen bonding or interactions with biological targets. - A trifluoromethyl (-CF₃) group at the 2-position, which adds significant electron-withdrawing properties and enhances the molecule's hydrophobicity and metabolic stability. - A methyl ester group (-COOCH₃) at the 1-position, which can be hydrolyzed in vivo to form a carboxylic acid, a common functional group in drug metabolism and pharmacokinetics. Pharmacological Potential: The unique combination of functional groups in this compound suggests potential applications in various therapeutic areas: 1. Anti-Cancer Agents: The electron-withdrawing groups (cyano and trifluoromethyl) may enhance the molecule's ability to interact with DNA or inhibit kinases, making it a candidate for cancer therapy. 2. Anti-Inflammatory Drugs: The presence of multiple electronegative atoms could modulate inflammatory pathways, potentially leading to anti-inflammatory effects. 3. Neurological Disorders: The ester group and aromatic ring may enable interactions with neurotransmitter systems or ion channels, suggesting potential for treating neurological conditions. 4. Antimicrobial Agents: The electron-withdrawing groups could interfere with microbial metabolic pathways, offering antimicrobial activity. Drug Discovery and Development: This compound represents a valuable lead for drug discovery due to its structural complexity and the potential for fine-tuning its properties through chemical modifications. Key areas of focus in its development would include: - Optimization of Pharmacokinetic Properties: Enhancing solubility, bioavailability, and metabolic stability to improve therapeutic efficacy. - Target Specificity: Investigating interactions with specific biological targets (e.g., enzymes, receptors) to maximize therapeutic effects while minimizing off-target effects. - Toxicity Assessment: Evaluating the safety profile, particularly considering the potential for metabolic activation or toxic byproducts. - Structural Analogues: Exploring derivatives with modified functional groups to enhance potency, selectivity, or reduce side effects. Conclusion: Methyl 5-chloro-3-cyano-2-(trifluoromethyl)benzoate is a promising candidate for pharmaceutical research, offering a versatile platform for the development of novel therapeutics. Its unique structural features and functional groups provide a foundation for exploring diverse biological activities, making it a valuable asset in the quest for innovative treatments. Further studies are essential to fully realize its potential in drug discovery and development.